Structural Elucidation of 2-(2-Cyclopropylethyl)phenol: A Comprehensive Guide to X-Ray Diffraction and Crystallographic Workflows
Structural Elucidation of 2-(2-Cyclopropylethyl)phenol: A Comprehensive Guide to X-Ray Diffraction and Crystallographic Workflows
Executive Summary
2-(2-Cyclopropylethyl)phenol (CAS: 33494-48-3) is a specialized organic compound characterized by a phenolic core linked to a cyclopropyl ring via an ethyl aliphatic spacer[1]. With a molecular formula of C11H14O and a molecular weight of 162.23 g/mol , this compound exhibits notable biological activity, functioning primarily as an antioxidant through free radical scavenging and metal chelation pathways[1]. While its synthesis—often achieved via Corey-Chaykovsky cyclopropanation—is well-documented[1], achieving high-resolution solid-state characterization requires rigorous crystallographic protocols.
This whitepaper provides an authoritative, step-by-step technical guide to the crystallization, Single-Crystal X-ray Diffraction (SCXRD), and structural refinement of 2-(2-Cyclopropylethyl)phenol, designed for researchers and drug development professionals.
Molecular Architecture & Predictive Crystallography
Understanding the molecular geometry of 2-(2-Cyclopropylethyl)phenol is critical before attempting crystallization. The molecule presents three distinct crystallographic challenges and drivers:
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Conformational Flexibility: The ethyl chain ( −CH2−CH2− ) connecting the rigid aromatic ring to the cyclopropyl group possesses multiple rotational degrees of freedom. This flexibility can lead to conformational polymorphism in the solid state depending on the crystallization kinetics.
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Supramolecular Synthons: The phenolic hydroxyl ( −OH ) group acts as both a strong hydrogen-bond donor and acceptor. In the absence of other competing functional groups, phenols typically crystallize by forming O-H⋯O hydrogen-bonded 1D chains or cyclic hexamers (supramolecular synthons).
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Thermal Motion of the Cyclopropyl Ring: The terminal cyclopropyl group is highly susceptible to dynamic disorder at room temperature. The steric bulk and inherent ring strain often result in high anisotropic displacement parameters (ADPs) during X-ray data collection, necessitating cryogenic protocols.
Fig 1: Supramolecular assembly logic and packing drivers for 2-(2-Cyclopropylethyl)phenol.
Crystallization Methodologies: A Self-Validating Protocol
To obtain diffraction-quality single crystals (typically 0.1–0.3 mm in all dimensions), the crystallization protocol must balance the hydrophobic nature of the cyclopropylethyl tail with the polar phenolic head.
Protocol: Vapor Diffusion (Antisolvent Method)
Causality: Vapor diffusion allows for an extremely slow, thermodynamically controlled supersaturation. This is necessary to prevent the flexible ethyl chain from adopting kinetically trapped, disordered conformations, ensuring a highly ordered macroscopic crystal.
Step-by-Step Methodology:
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Solvent Selection: Dissolve 50 mg of 2-(2-Cyclopropylethyl)phenol in 1 mL of a moderately polar solvent (e.g., Dichloromethane or Ethyl Acetate) in a 2-dram inner vial.
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Antisolvent Selection: Choose a non-polar antisolvent with a higher vapor pressure than the primary solvent (e.g., n-Pentane).
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Setup: Place the inner sample vial (uncapped) inside a larger 20 mL outer scintillation vial containing 5 mL of the antisolvent. Seal the outer vial tightly with a Teflon-lined cap.
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Incubation: Store the setup in a vibration-free environment at 4 °C. Rationale: The lower temperature reduces the solubility gradient and minimizes thermal agitation, promoting the nucleation of high-quality crystals over 3–7 days.
X-Ray Diffraction Workflows (SCXRD)
Once a suitable crystal is harvested, the data collection and refinement must follow a strict logic to ensure scientific integrity and publishable metrics.
Step-by-Step SCXRD Methodology
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Crystal Mounting: Harvest the crystal using a stereomicroscope equipped with a polarizing filter. Coat the crystal in a perfluoropolyether (e.g., Paratone-N oil) to protect it from atmospheric moisture and mount it on a MiTeGen cryoloop.
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Cryogenic Cooling: Immediately transfer the loop to the goniometer equipped with a nitrogen gas stream set to 100 K . Causality: Cryogenic temperatures are mandatory to freeze out the dynamic disorder of the cyclopropyl ring and reduce thermal diffuse scattering, thereby drastically improving high-angle diffraction intensity.
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Data Collection: Utilize a diffractometer equipped with a microfocus X-ray source. Copper Kα radiation ( λ=1.54184A˚ ) is preferred over Molybdenum for light-atom (C, H, O) organic structures because it yields stronger anomalous dispersion and higher diffraction intensities for small, weakly diffracting crystals.
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Structure Solution: Process the frames using data reduction software and apply a multi-scan absorption correction. Solve the phase problem using intrinsic phasing via SHELXT (Sheldrick, 2015).
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Refinement: Perform full-matrix least-squares refinement on F2 using SHELXL (Sheldrick, 2015).
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Crucial Step for Phenols: Locate the phenolic hydrogen atom from the difference Fourier map ( Δρ ) and refine its coordinates freely or with a DFIX restraint. Do not place it in a geometrically calculated position, as the exact O-H torsion angle dictates the entire hydrogen-bonding network.
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Fig 2: Step-by-step SCXRD workflow for structural elucidation of phenolic compounds.
Quantitative Data Presentation & Quality Metrics
To validate the structural model, the refinement metrics must fall within established crystallographic thresholds. Below are the anticipated parameters and the strict quality control metrics required for this compound.
Table 1: Anticipated Crystallographic Parameters
| Parameter | Expected Value / Range | Rationale / Causality |
| Crystal System | Monoclinic or Triclinic | Typical for asymmetric, flexible organic molecules lacking high-order internal symmetry. |
| Space Group | P21/c or P1ˉ | Accounts for >70% of achiral organic solid-state structures; allows for efficient close-packing. |
| Density ( ρcalc ) | 1.15−1.25 g/cm3 | Standard density range for purely C, H, O containing aliphatic/aromatic compounds. |
| Z (Molecules/Unit Cell) | 4 (Monoclinic) or 2 (Triclinic) | Ensures all asymmetric units satisfy the symmetry operations of the lattice. |
Table 2: SCXRD Refinement Quality Metrics
| Metric | Target Threshold | Troubleshooting Action if Failed |
| R1 (for I>2σ(I) ) | <0.05 (5%) | If >5% , check for unmodeled disorder in the cyclopropyl ring or twinning. |
| wR2 (All data) | <0.15 (15%) | If high, apply appropriate weighting scheme updates or check for solvent masking needs. |
| Goodness-of-Fit (GooF) | 0.95−1.05 | If >1.1 , the model is under-parameterized; if <0.9 , the data is over-restrained. |
| Max Peak/Hole in Δρ | <0.5 eA˚−3 | Residual density >0.5 near the phenol suggests an unresolved hydrogen bonding artifact. |
Powder X-Ray Diffraction (PXRD) for Bulk Validation
Solving the single-crystal structure only proves the geometry of one isolated crystal. To ensure this structure is representative of the bulk material synthesized[1], PXRD must be performed as a self-validating secondary check.
Protocol:
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Grind 100 mg of the bulk 2-(2-Cyclopropylethyl)phenol into a fine, homogenous powder to eliminate preferred orientation effects.
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Collect data on a powder diffractometer from 2θ=5∘ to 50∘ at room temperature.
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Generate a simulated PXRD pattern from the SCXRD .cif file using Mercury software (Macrae et al., 2020).
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Overlay the experimental and simulated patterns. A 1:1 peak match confirms phase purity and rules out the presence of alternative polymorphs in the bulk powder.
References
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Sheldrick, G. M. (2015). "SHELXT – Integrated space-group and crystal-structure determination". Acta Crystallographica Section A, 71(1), 3-8. URL: [Link]
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Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C, 71(1), 3-8. URL: [Link]
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Macrae, C. F., et al. (2020). "Mercury 4.0: from crystal structure to solid-state materials property". Journal of Applied Crystallography, 53(1), 226-235. URL: [Link]
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Spek, A. L. (2009). "Structure validation in chemical crystallography". Acta Crystallographica Section D, 65(2), 148-155. URL: [Link]
